Cas no 2097918-50-6 (2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one)

2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one structure

2097918-50-6 structure

Product Name:2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one

CAS No:2097918-50-6

MF:C₂₀H₃₁N₃O₂

MW:345.479045152664

CID:5461409

Update Time:2023-08-28

2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one Chemical and Physical Properties

Names and Identifiers

- 2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one
- 2-[[1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl]methyl]-6,7-dihydro-5H-cyclopenta[c]pyridazin-3-one
- Inchi： 1S/C20H31N3O2/c24-19-13-17-5-4-6-18(17)21-23(19)14-16-7-11-22(12-8-16)15-20(25)9-2-1-3-10-20/h13,16,25H,1-12,14-15H2
- InChI Key： FCZFUWCFELTBLG-UHFFFAOYSA-N
- SMILES： OC1(CCCCC1)CN1CCC(CN2C(C=C3CCCC3=N2)=O)CC1

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 4
Complexity: 570
XLogP3: 1.8
Topological Polar Surface Area: 56.1

2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6594-3162-2μmol	2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one	2097918-50-6	2μmol	$57.0	2023-09-07
Life Chemicals	F6594-3162-5μmol	2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one	2097918-50-6	5μmol	$63.0	2023-09-07
Life Chemicals	F6594-3162-10μmol	2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one	2097918-50-6	10μmol	$69.0	2023-09-07
Life Chemicals	F6594-3162-20μmol	2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one	2097918-50-6	20μmol	$79.0	2023-09-07
Life Chemicals	F6594-3162-1mg	2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one	2097918-50-6	1mg	$54.0	2023-09-07
Life Chemicals	F6594-3162-2mg	2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one	2097918-50-6	2mg	$59.0	2023-09-07
Life Chemicals	F6594-3162-3mg	2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one	2097918-50-6	3mg	$63.0	2023-09-07
Life Chemicals	F6594-3162-4mg	2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one	2097918-50-6	4mg	$66.0	2023-09-07
Life Chemicals	F6594-3162-5mg	2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one	2097918-50-6	5mg	$69.0	2023-09-07
Life Chemicals	F6594-3162-10mg	2-({1-[(1-hydroxycyclohexyl)methyl]piperidin-4-yl}methyl)-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-3-one	2097918-50-6	10mg	$79.0	2023-09-07